Cas no 1690746-01-0 (3-(2-Aminoethoxy)-2,2-dimethylpropanoic acid)

• Product Name: 3-(2-Aminoethoxy)-2,2-dimethylpropanoic acid
• CAS No: 1690746-01-0
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 5824827
• PubChem ID: 106939753
• Update Time: 2025-10-29

3-(2-Aminoethoxy)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1690746-01-0
• EN300-7445576
• 3-(2-aminoethoxy)-2,2-dimethylpropanoic acid
• 3-(2-Aminoethoxy)-2,2-dimethylpropanoic acid

• Inchi： 1S/C7H15NO3/c1-7(2,6(9)10)5-11-4-3-8/h3-5,8H2,1-2H3,(H,9,10)
• InChI Key： GXCAPYPNDTWEPB-UHFFFAOYSA-N
• SMILES： O(CCN)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 72.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(2-Aminoethoxy)-2,2-dimethylpropanoic acid

Introduction to 3-(2-Aminoethoxy)-2,2-dimethylpropanoic acid (CAS No. 1690746-01-0)

3-(2-Aminoethoxy)-2,2-dimethylpropanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1690746-01-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, combines an aminoethoxy side chain with a dimethylpropanoic backbone, making it a versatile intermediate in the development of novel bioactive molecules. The presence of both amino and ether functionalities provides a rich scaffold for further chemical modifications, enabling its application in diverse synthetic pathways.

The molecular structure of 3-(2-Aminoethoxy)-2,2-dimethylpropanoic acid (CAS No. 1690746-01-0) consists of a central carbon atom double-bonded to an oxygen atom, forming an ether linkage, which is further substituted with an amino group. This configuration is flanked by a methyl group on each of the two adjacent carbons, resulting in a sterically hindered environment. Such steric hindrance can influence the reactivity and binding affinity of the compound when incorporated into larger molecular systems, making it a valuable candidate for drug design and optimization.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that exhibit dual functionality, as such features often enhance biological activity and selectivity. The combination of an amino group and an ether moiety in 3-(2-Aminoethoxy)-2,2-dimethylpropanoic acid (CAS No. 1690746-01-0) positions it as a promising building block for the synthesis of peptidomimetics, protease inhibitors, and other therapeutic agents. The amino group can participate in hydrogen bonding interactions or form salt bridges with biological targets, while the ether linkage can improve solubility and metabolic stability.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular signaling pathways and are often implicated in diseases such as cancer and inflammatory disorders. The structural features of 3-(2-Aminoethoxy)-2,2-dimethylpropanoic acid (CAS No. 1690746-01-0) allow for fine-tuning of binding interactions with kinase active sites through rational chemical modifications. For instance, the introduction of additional substituents at the α-carbon positions could enhance binding affinity or modulate selectivity against off-target kinases.

Recent advancements in computational chemistry have further enhanced the utility of 3-(2-Aminoethoxy)-2,2-dimethylpropanoic acid (CAS No. 1690746-01-0) in drug discovery efforts. Molecular docking studies have demonstrated that derivatives of this compound can effectively interact with key residues in kinase domains, suggesting their potential as lead compounds for further optimization. Additionally, virtual screening algorithms have been employed to identify novel analogs with improved pharmacokinetic properties.

The synthesis of 3-(2-Aminoethoxy)-2,2-dimethylpropanoic acid (CAS No. 1690746-01-0) presents both challenges and opportunities for synthetic chemists. The presence of multiple reactive sites requires careful consideration to ensure regioselectivity and high yield. However, recent methodologies involving transition-metal-catalyzed cross-coupling reactions have provided efficient routes to construct the desired framework. These advances have not only streamlined the synthesis but also opened up new possibilities for functionalization.

In addition to its pharmaceutical applications, 3-(2-Aminoethoxy)-2,2-dimethylpropanoic acid (CAS No. 1690746-01-0) has shown promise in materials science research. Its unique structural features make it a suitable candidate for designing polymers with tailored properties. For example, polymerization strategies incorporating this monomer could yield materials with enhanced thermal stability or biodegradability.

The growing body of research on 3-(2-Aminoethoxy)-2,2-dimethylpropanoic acid (CAS No. 1690746-01-0) underscores its significance as a versatile intermediate in synthetic chemistry and drug development. As our understanding of biological pathways continues to expand, compounds like this will play an increasingly critical role in addressing complex diseases through innovative therapeutic strategies.